4-(4-Methyl-1,3-thiazol-2-yl)piperidine

• IUPAC Name: 4-methyl-2-piperidin-4-yl-1,3-thiazole
• InChI: InChI=1S/C9H14N2S/c1-7-6-12-9(11-7)8-2-4-10-5-3-8/h6,8,10H,2-5H2,1H3
• InChI Key: LKYQLOSMAQQSRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2CCNCC2
• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• CAS RN: 933701-74-7

Description

“4-(4-Methyl-1,3-thiazol-2-yl)piperidine” is a chemical compound that contains a piperidine ring attached to a thiazole ring. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a piperidine ring attached to a thiazole ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. More detailed structural analysis would require specific spectroscopic data.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Agents : The synthesis of piperidine-based thiazolyl chalcones and their derivatives has been investigated, revealing significant antimicrobial properties. These compounds, including 1-[2-amino-4-methyl-1,3-thiazol-5-yl]-3-aryl-prop-2-en-1-ones, have shown marked potency as antimicrobial agents against various bacterial and fungal strains (Venkatesan & Maruthavanan, 2012).

• Anticancer Properties : Certain derivatives with a piperazine substituent on the 1,3-thiazole cycle have exhibited anticancer activity, particularly against a range of cancer cell lines including those of lungs, kidneys, CNS, ovaries, prostate, and breast cancer. This suggests potential therapeutic applications in cancer treatment (Turov, 2020).

• Anti-arrhythmic Activity : Some synthesized compounds from the 1,3-thiazole derivatives demonstrated significant anti-arrhythmic activity, highlighting their potential use in treating cardiac arrhythmias (Abdel‐Aziz et al., 2009).

• Antioxidant and Anti-inflammatory Properties : Thiazole-based substituted piperidinone oximes were synthesized and profiled for their antioxidant and antimicrobial activity, showing that certain derivatives exhibit excellent antioxidant properties, potentially useful for developing anti-inflammatory drugs (Harini et al., 2017).

• Antitumoral Activity : Novel synthetic derivatives of 2-aryl-3-((piperidin-1-yl)ethyl)thiazolidin-4-ones have shown selective in vitro antitumoral activity and were able to inhibit cancer cell growth in a preclinical model of glioblastoma multiforme, suggesting a new avenue for GBM treatment (da Silveira et al., 2017).